Cas no 1805897-35-1 (Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate)
Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate
-
- Inchi: 1S/C12H13FO4/c1-2-17-12(16)9-4-3-8(10(13)7-9)5-6-11(14)15/h3-4,7H,2,5-6H2,1H3,(H,14,15)
- InChI Key: KDYUKCVSXLLOEU-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)OCC)C=CC=1CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 280
- XLogP3: 2
- Topological Polar Surface Area: 63.6
Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004229-250mg |
Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate |
1805897-35-1 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015004229-500mg |
Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate |
1805897-35-1 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015004229-1g |
Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate |
1805897-35-1 | 97% | 1g |
1,475.10 USD | 2021-06-21 |
Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate
Comprehensive Overview of Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate (CAS No. 1805897-35-1)
Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate, with the CAS number 1805897-35-1, is a fluorinated aromatic ester compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorobenzoate derivatives, which are widely utilized in the synthesis of bioactive molecules due to their unique electronic and steric properties. The presence of both carboxyethyl and fluorobenzoate moieties in its structure makes it a versatile intermediate for designing novel drug candidates and specialty chemicals.
In recent years, the demand for fluorinated compounds like Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and inflammatory disorders. The compound's CAS no. 1805897-35-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.
One of the key advantages of Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical synthesis, this compound's efficient esterification and fluorination pathways align with the industry's shift toward eco-friendly processes. Its carboxyethyl group also enables further functionalization, making it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR).
The compound's fluorobenzoate core is another area of interest, as fluorinated aromatics are known to enhance metabolic stability and bioavailability in drug molecules. This property is particularly relevant in the development of CNS-targeting therapeutics, where blood-brain barrier penetration is crucial. Searches for fluorinated drug intermediates and CAS 1805897-35-1 often correlate with these advanced applications.
From a synthetic perspective, Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate offers a balance between reactivity and stability, making it suitable for multistep organic synthesis. Its ethyl ester group can be selectively hydrolyzed or transesterified, providing flexibility in downstream modifications. These features have made it a popular choice for high-throughput screening libraries and combinatorial chemistry platforms.
In the context of intellectual property, CAS no. 1805897-35-1 has been referenced in several patents related to small-molecule therapeutics and agricultural chemicals. This underscores its commercial potential and the growing interest from pharmaceutical companies and research institutions. Analysts tracking emerging chemical entities frequently monitor this compound's patent landscape.
Looking ahead, Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate is poised to play a pivotal role in precision medicine and targeted drug delivery systems. Its structural features align with the trend toward personalized therapeutics, where molecular specificity is paramount. As such, it remains a highly searched compound in chemical databases and AI-driven drug design platforms.
For researchers and industry professionals, understanding the properties and applications of CAS 1805897-35-1 is essential for leveraging its full potential. Whether in academic research or industrial R&D, this compound exemplifies the intersection of innovation and practical utility in modern chemistry.
1805897-35-1 (Ethyl 4-(2-carboxyethyl)-3-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)